Cas no 7597-50-4 (Benzoic acid,4-methyl-2-nitro-3-(phenylmethoxy)-, phenylmethyl ester)

• Product Name: Benzoic acid,4-methyl-2-nitro-3-(phenylmethoxy)-, phenylmethyl ester
• CAS No: 7597-50-4
• MF: C₂₂H₁₉NO₅
• MW: 377.389966249466
• CID: 573416
• PubChem ID: 245190
• Update Time: 2025-04-19

Benzoic acid,4-methyl-2-nitro-3-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-2-nitro-3-(phenylmethoxy)-, phenylmethyl ester
• benzyl 4-methyl-2-nitro-3-phenylmethoxybenzoate
• benzyl 4-methyl-2-nitro-3-phenylmethoxy-benzoate
• 3-benzyloxy-4-methyl-2-nitrobenzoic acid benzyl ester
• AC1L6FCZ
• AC1Q2JFO
• AG-K-24058
• Benzyl-3-benzyloxy-2-nitro-p-toluat
• CTK5E2283
• NSC56887
• 7597-50-4
• NSC-56887
• SCHEMBL12253971
• Benzyl 3-(benzyloxy)-4-methyl-2-nitrobenzoate
• DTXSID40288608

• Inchi： 1S/C22H19NO5/c1-16-12-13-19(22(24)28-15-18-10-6-3-7-11-18)20(23(25)26)21(16)27-14-17-8-4-2-5-9-17/h2-13H,14-15H2,1H3
• InChI Key： YKBJUTVEODSQGP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=C(C(=O)OCC2C=CC=CC=2)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.12637
• Monoisotopic Mass: 377.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67
• LogP: 5.36240